Toluidine blue O
Toluidine blue O
Tolonium chloride is an organic chloride salt having 3-amino-7-(dimethylamino)-2-methylphenothiazin-5-ium (tolonium) as the counterion. It is a blue nuclear counterstain that can be used to demonstrate Nissl substance and is also useful for staining mast cell granules, both in metachromatic and orthochromatic techniques. It has a role as a fluorochrome, a histological dye and a diagnostic agent. It contains a tolonium.
A phenothiazine that has been used as a hemostatic, a biological stain, and a dye for wool and silk. Tolonium chloride has also been used as a diagnostic aid for oral and gastric neoplasms and in the identification of the parathyroid gland in thyroid surgery.
A phenothiazine that has been used as a hemostatic, a biological stain, and a dye for wool and silk. Tolonium chloride has also been used as a diagnostic aid for oral and gastric neoplasms and in the identification of the parathyroid gland in thyroid surgery.
Brand Name:
Vulcanchem
CAS No.:
92-31-9
VCID:
VC0147789
InChI:
InChI=1S/C15H15N3S.ClH/c1-9-6-13-15(8-11(9)16)19-14-7-10(18(2)3)4-5-12(14)17-13;/h4-8,16H,1-3H3;1H
SMILES:
CC1=CC2=C(C=C1N)SC3=CC(=[N+](C)C)C=CC3=N2.[Cl-]
Molecular Formula:
C15H16ClN3S
Molecular Weight:
305.8 g/mol
Toluidine blue O
CAS No.: 92-31-9
Reference Standards
VCID: VC0147789
Molecular Formula: C15H16ClN3S
Molecular Weight: 305.8 g/mol
| CAS No. | 92-31-9 |
|---|---|
| Product Name | Toluidine blue O |
| Molecular Formula | C15H16ClN3S |
| Molecular Weight | 305.8 g/mol |
| IUPAC Name | (7-amino-8-methylphenothiazin-3-ylidene)-dimethylazanium;chloride |
| Standard InChI | InChI=1S/C15H15N3S.ClH/c1-9-6-13-15(8-11(9)16)19-14-7-10(18(2)3)4-5-12(14)17-13;/h4-8,16H,1-3H3;1H |
| Standard InChIKey | GEDVVYWLPUPJJZ-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1N)SC3=CC(=[N+](C)C)C=CC3=N2.[Cl-] |
| Canonical SMILES | CC1=CC2=C(C=C1N)SC3=CC(=[N+](C)C)C=CC3=N2.[Cl-] |
| Description | Tolonium chloride is an organic chloride salt having 3-amino-7-(dimethylamino)-2-methylphenothiazin-5-ium (tolonium) as the counterion. It is a blue nuclear counterstain that can be used to demonstrate Nissl substance and is also useful for staining mast cell granules, both in metachromatic and orthochromatic techniques. It has a role as a fluorochrome, a histological dye and a diagnostic agent. It contains a tolonium. A phenothiazine that has been used as a hemostatic, a biological stain, and a dye for wool and silk. Tolonium chloride has also been used as a diagnostic aid for oral and gastric neoplasms and in the identification of the parathyroid gland in thyroid surgery. |
| Synonyms | Blue O, Toluidine Blue, Toluidine Chloride, Tolonium CI 52040 CI-52040 CI52040 Tolonium Chloride Toluidine Blue Toluidine Blue O |
| PubChem Compound | 7083 |
| Last Modified | Nov 11 2021 |
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